Cas no 860610-09-9 (4-(carbamothioylamino)-3-methylbenzoic acid)

• Product Name: 4-(carbamothioylamino)-3-methylbenzoic acid
• CAS No: 860610-09-9
• CID: 4661110
• Update Time: 2025-07-19

4-(carbamothioylamino)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(AMINOCARBOTHIOYL)AMINO]-3-METHYLBENZENECARBOXYLIC ACID
• 4-(carbamothioylamino)-3-methylbenzoic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 4-(carbamothioylamino)-3-methylbenzoic acid

Professional Introduction to 4-(carbamothioylamino)-3-methylbenzoic Acid (CAS No. 860610-09-9)

4-(carbamothioylamino)-3-methylbenzoic acid

is a specialized organic compound with the chemical formula C₁₀H₁₁O₃S. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. The presence of both carbamothioyl and amino functional groups makes it a versatile intermediate in the synthesis of various pharmacologically active molecules. With a CAS number of 860610-09-9, this compound has been extensively studied for its role in medicinal chemistry and drug development.

The synthesis of 4-(carbamothioylamino)-3-methylbenzoic acid involves a series of carefully controlled chemical reactions that highlight the compound's complexity and the precision required in its preparation. The process typically begins with the functionalization of a methylbenzoic acid derivative, where strategic substitution and reaction with appropriate reagents lead to the formation of the desired carbamothioylamino group. This step is crucial as it determines the compound's reactivity and subsequent applications in drug design.

In recent years, there has been a growing interest in exploring the biological activities of 4-(carbamothioylamino)-3-methylbenzoic acid. Studies have shown that this compound exhibits promising properties as an intermediate in the development of novel therapeutic agents. Its structural features suggest potential applications in targeting various biological pathways, including those involved in inflammation, pain, and neurodegenerative diseases. The benzoic acid moiety, known for its antimicrobial and anti-inflammatory properties, further enhances the compound's therapeutic potential.

The incorporation of the carbamothioyl group into the molecular framework of 4-(carbamothioylamino)-3-methylbenzoic acid adds an additional layer of functionality that can be exploited for drug design. This group is known to participate in hydrogen bonding and can form stable complexes with biological targets, making it an attractive feature for medicinal chemists. Researchers have been investigating its role in modulating enzyme activity and receptor binding, which could lead to the development of new drugs with improved efficacy and selectivity.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological behavior of 4-(carbamothioylamino)-3-methylbenzoic acid. Molecular modeling studies have revealed that this compound can interact with specific proteins and enzymes, suggesting potential therapeutic applications. For instance, its ability to bind to certain kinases has been explored as a means to develop inhibitors for treating cancer and inflammatory diseases. These findings underscore the importance of this compound in drug discovery efforts.

The pharmaceutical industry has taken notice of the promising properties of 4-(carbamothioylamino)-3-methylbenzoic acid, leading to several ongoing clinical trials and research projects. These studies aim to evaluate its efficacy and safety profile in treating various conditions. The compound's unique structural features make it a valuable candidate for developing next-generation therapeutics that address unmet medical needs. As research continues, it is expected that new applications for this compound will be uncovered, further solidifying its importance in medicinal chemistry.

In conclusion, 4-(carbamothioylamino)-3-methylbenzoic acid (CAS No. 860610-09-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable intermediate in drug development. With ongoing studies exploring its therapeutic applications, this compound is poised to play a crucial role in the discovery and development of new medicines.